Cas no 1427565-86-3 ((1R)-2-chloro-1-(naphthalen-1-yl)ethan-1-ol)

• Product Name: (1R)-2-chloro-1-(naphthalen-1-yl)ethan-1-ol
• CAS No: 1427565-86-3
• MF: C₁₂H₁₁ClO
• MW: 206.668142557144
• MDL: MFCD24346531
• CID: 4599146
• PubChem ID: 83000858
• Update Time: 2025-05-24

(1R)-2-chloro-1-(naphthalen-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenemethanol, α-(chloromethyl)-, (αR)-
• (1R)-2-chloro-1-(naphthalen-1-yl)ethan-1-ol

• MDL： MFCD24346531
• Inchi： 1S/C12H11ClO/c13-8-12(14)11-7-3-5-9-4-1-2-6-10(9)11/h1-7,12,14H,8H2/t12-/m0/s1
• InChI Key： MUYMUPWUEDFMCO-LBPRGKRZSA-N
• SMILES： [C@H](C1=CC=CC2C=CC=CC1=2)(O)CCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (1R)-2-chloro-1-(naphthalen-1-yl)ethan-1-ol

(1R)-2-chloro-1-(naphthalen-1-yl)ethan-1-ol: A Comprehensive Overview

(1R)-2-chloro-1-(naphthalen-1-yl)ethan-1-ol, identified by the CAS number 1427565-86-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a naphthyl group and a chiral alcohol moiety, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.

The structure of (1R)-2-chloro-1-(naphthalen-1-yl)ethan-1-ol is defined by its naphthyl ring system, which contributes to its aromatic stability and electronic properties. The presence of the chlorine atom at the second position of the ethanolic chain introduces additional functionality, enhancing its reactivity in both synthetic and biological contexts. The stereochemistry at the alcohol-bearing carbon (R configuration) plays a crucial role in determining the compound's pharmacokinetic properties and interactions with biological targets.

Recent advancements in synthetic methodologies have enabled more efficient routes to prepare (1R)-2-chloro-1-(naphthalen-1-yl)ethan-1ol. Researchers have explored asymmetric catalysis and enantioselective synthesis to obtain high enantiomeric excess, which is critical for its application in chiral drug design. These methods not only improve yield but also reduce environmental impact, aligning with green chemistry principles.

In terms of pharmacological activity, (1R)-2-chloro-naphthalenol has shown promise as a lead compound in anti-inflammatory and anticancer drug development. Studies conducted in vitro have demonstrated its ability to modulate key signaling pathways involved in inflammation and apoptosis. Additionally, computational modeling has revealed potential binding affinities to various protein targets, suggesting its versatility as a scaffold for drug design.

The naphthyl moiety in (1R)-chloro-naphthalenol contributes significantly to its photophysical properties, making it a candidate for applications in optoelectronics. Recent research has explored its use as a component in organic light-emitting diodes (OLEDs), where its emission characteristics and stability under operational conditions are under investigation.

In conclusion, (1R)-2-chloro-naphthalenol stands out as a multifaceted compound with implications across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future research and development.